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Compound of Interest

Compound Name: Perfluoroperhydrophenanthrene

Cat. No.: B036375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and

is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk assessment.

Always consult the official SDS and follow appropriate laboratory safety protocols when

handling any chemical.

Executive Summary
Perfluoroperhydrophenanthrene (CAS No. 306-91-2) is a perfluorinated compound with a

high degree of chemical stability. This guide provides a consolidated overview of the available

health and safety data related to its exposure. The information presented is compiled from

various sources, including safety data sheets and toxicological literature. It is important to note

that while some acute toxicity data is available, there is a significant lack of specific data for

many chronic and long-term health effects of Perfluoroperhydrophenanthrene. Much of the

broader concern stems from its classification as a Per- and Polyfluoroalkyl Substance (PFAS),

a class of chemicals known for their persistence in the environment and, in some cases, for

their adverse health effects.
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Identifier Value

Chemical Name Perfluoroperhydrophenanthrene

CAS Number 306-91-2

Molecular Formula C₁₄F₂₄

Molecular Weight 624.11 g/mol

Synonyms
Tetracosafluorotetradecahydrophenanthrene,

Flutec PP11

Hazard Identification and Classification
Perfluoroperhydrophenanthrene is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) by some suppliers with the following hazard

statements:

H302: Harmful if swallowed (Acute toxicity, oral, Category 4).

H315: Causes skin irritation (Skin corrosion/irritation, Category 2).

H319: Causes serious eye irritation (Serious eye damage/eye irritation, Category 2A).

H335: May cause respiratory irritation (Specific target organ toxicity, single exposure;

Respiratory tract irritation, Category 3).

It is crucial to consult the specific Safety Data Sheet (SDS) from the supplier for the most

accurate and up-to-date hazard classification.

Toxicological Data
The available quantitative toxicological data for Perfluoroperhydrophenanthrene is limited.

The following tables summarize the key findings from available studies.
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Endpoint Species Route Value Reference

LD50 Rat (female) Oral > 2,000 mg/kg [1]

LC50
Rat (male and

female)
Inhalation

2,000 mg/m³ (4

hours)
[1]

Irritation and Sensitization
Endpoint Species Result Reference

Skin Irritation Rabbit No skin irritation [1]

Eye Irritation Rabbit Minimal irritant

Note: While a specific skin sensitization study for Perfluoroperhydrophenanthrene was not

found, studies on other PFAS compounds have been conducted using the Local Lymph Node

Assay (LLNA). For example, a study on PFOA did not identify it as a sensitizer in a murine

model.

Genotoxicity
No specific genotoxicity studies (e.g., Ames test, in vitro/in vivo micronucleus assay) for

Perfluoroperhydrophenanthrene were identified in the public domain.

Repeated Dose Toxicity (Sub-acute, Sub-chronic,
Chronic)
Data from repeated dose toxicity studies specifically for Perfluoroperhydrophenanthrene are

not publicly available.

Carcinogenicity
There are no specific carcinogenicity bioassays available for

Perfluoroperhydrophenanthrene.
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Specific reproductive and developmental toxicity studies for Perfluoroperhydrophenanthrene
have not been identified.

Experimental Protocols
Detailed experimental protocols for the cited studies are not fully available in the public domain.

However, the references to OECD Test Guidelines provide a standardized framework for the

methodologies employed.

Acute Oral Toxicity (as per OECD Guideline 423)
This guideline involves the administration of the test substance to a group of female rats at a

starting dose. Observations for effects and mortality are made over a 14-day period. The LD50

is determined based on the observed outcomes.

Acute Inhalation Toxicity (as per OECD Guideline 403)
This method exposes rats to the test substance as a gas, vapor, or aerosol for a defined period

(typically 4 hours). The animals are then observed for up to 14 days for signs of toxicity and

mortality to determine the LC50.

Skin Irritation (as per OECD Guideline 404)
A small amount of the test substance is applied to the shaved skin of rabbits. The application

site is then observed for signs of erythema (redness) and edema (swelling) at specified

intervals.

Eye Irritation (as per OECD Guideline 405)
The test substance is instilled into the conjunctival sac of one eye of a rabbit, with the other eye

serving as a control. The eyes are then examined for corneal opacity, iritis, and conjunctivitis at

set time points.
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Caption: Logical flow for assessing the hazards of Perfluoroperhydrophenanthrene.

Experimental Workflow for Acute Toxicity Testing
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Caption: Generalized experimental workflow for acute toxicity studies.

Occupational Exposure and Safety Precautions
Currently, no specific occupational exposure limits (OELs) have been established for

Perfluoroperhydrophenanthrene. In the absence of specific limits, it is prudent to handle this
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chemical with a high degree of caution, implementing standard laboratory safety practices to

minimize exposure.

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles and/or a face shield.

Skin Protection: Chemically resistant gloves (e.g., nitrile rubber), and a lab coat.

Respiratory Protection: In case of insufficient ventilation or potential for aerosol generation, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

First Aid Measures:

After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician.

After Skin Contact: Wash off with soap and plenty of water. Consult a physician.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Conclusion and Data Gaps
The available data on Perfluoroperhydrophenanthrene indicate moderate acute toxicity if

swallowed or inhaled and potential for skin and eye irritation. However, a significant lack of data

exists for critical long-term health effects, including genotoxicity, carcinogenicity, and

reproductive toxicity. Professionals in research and drug development should be aware of

these data gaps and handle this compound with appropriate caution, assuming potential for

unknown chronic hazards based on its classification as a PFAS. Further research is warranted

to fully characterize the toxicological profile of Perfluoroperhydrophenanthrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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